Cas no 2229307-42-8 (2-3-(methoxymethyl)furan-2-ylpropan-1-amine)

• Product Name: 2-3-(methoxymethyl)furan-2-ylpropan-1-amine
• CAS No: 2229307-42-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5923197
• PubChem ID: 165852818
• Update Time: 2025-06-07

2-3-(methoxymethyl)furan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylpropan-1-amine
• EN300-1775129
• 2229307-42-8
• 2-[3-(methoxymethyl)furan-2-yl]propan-1-amine

• Inchi： 1S/C9H15NO2/c1-7(5-10)9-8(6-11-2)3-4-12-9/h3-4,7H,5-6,10H2,1-2H3
• InChI Key： QCZDGEKHZZICHG-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C)CN

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylpropan-1-amine

Introduction to 2-3-(Methoxymethyl)furan-2-ylpropan-1-amine (CAS No. 2229307-42-8)

2-3-(Methoxymethyl)furan-2-ylpropan-1-amine (CAS No. 2229307-42-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-3-(methoxymethyl)furan-2-ylpropan-1-amine consists of a furan ring linked to an amine group through a propyl chain, with a methoxymethyl substituent on the furan ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-3-(methoxymethyl)furan-2-ylpropan-1-amine. Researchers have employed various synthetic routes to produce this compound efficiently and in high purity. One notable method involves the reaction of 3-(methoxymethyl)furan with an appropriate amine precursor, followed by purification techniques such as column chromatography. These synthetic advancements have facilitated the production of sufficient quantities of the compound for detailed analysis and testing.

In terms of its chemical properties, 2-3-(methoxymethyl)furan-2-ylpropan-1-amine exhibits solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile is crucial for its use in solution-based reactions and biological assays. Additionally, the compound has been found to be stable under standard laboratory conditions, which is advantageous for long-term storage and handling.

The biological activity of 2-3-(methoxymethyl)furan-2-ylpropan-1-amine has been a focal point of recent research. Preliminary studies have indicated that this compound possesses potent pharmacological effects, particularly in modulating certain receptors and enzymes. For instance, it has shown activity as an agonist or antagonist at specific G protein-coupled receptors (GPCRs), which are key targets in drug discovery for various diseases.

In vitro assays have demonstrated that 2-3-(methoxymethyl)furan-2-ylpropan-1-amine can effectively interact with these receptors, leading to downstream signaling pathways that may have therapeutic implications. These findings suggest that the compound could be a valuable lead molecule for the development of new drugs targeting conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

To further validate its potential, preclinical studies involving animal models have been conducted. These studies have provided insights into the pharmacokinetic and pharmacodynamic properties of 2-3-(methoxymethyl)furan-2-ylpropan-1-amine. Results from these experiments have shown promising efficacy and safety profiles, supporting its advancement to more advanced stages of drug development.

The structural versatility of 2-3-(methoxymethyl)furan-2-ylpropan-1-amine also allows for chemical modifications to optimize its properties. Researchers are exploring various derivatives by introducing different functional groups or altering the existing substituents. These modifications aim to enhance the compound's potency, selectivity, and bioavailability while minimizing potential side effects.

In conclusion, 2-3-(methoxymethyl)furan-2-ylpropan-1-amine (CAS No. 2229307-42-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is anticipated that this compound will contribute significantly to the discovery and treatment of various diseases.